Cas no 3483-12-3 (DL-dithiothreitol)

• Product Name: DL-dithiothreitol
• CAS No: 3483-12-3
• Molecular Formula: C₄H₁₀O₂S₂
• Molecular Weight: 154.2510
• MDL: MFCD00004877
• CID: 44209
• PubChem ID: 329798930

DL-dithiothreitol Properties

Names and Identifiers

• L-DTT
• D-threo-1,4-Dimercapto-2,3-butanediol
• 2,3-Butanediol, 1,4-dimercapto-, D-threo-
• Cleland reagent
• 1,4-Dithiothreitol
• D-1,4-Dithiothreitol
• D-Dtt
• Sputolysin
• Threitol, 1,4-dithio-
• (R*,R*)-1,4-Dimercapto-2,3-butanediol
• 1,4-Dithio-l-threitol
• Cleland's reagent
• Cleland regent
• Clelands reagent
• DL-1,4-Dithiothreitol
• DL-Dithiothreitol (DTT)
• DL-Dithiothreitol [for Electrophoresis]
• 1,4-Dithio-DL-threitol
• DITHIOTHREITOL
• DL-Dithiothreitol
• DTT
• rac Dithiothreitol
• DTT (DL-DITHIOTHREITOL)
• (R,R)-Dithiothreitol
• 2,3-Butanediol, 1,4-dimercapto-, (R*,R*)-
• Cleland’s reagent
• DL-1,4-Dithiothreitol, for Molecular biology, 1M solution in water
• threo-1,4-Dimercapto-2,3-butanediol
• cleland′s reagent
• dithiothreitol, 1,4-
• DL-2,3-Dihydroxy-1,4-butanedithiol
• DL-1,4-Dimercapto-2,3-butanediol
• DL-DTT
• Threitol, 1,4-dithio- (7CI,8CI)
• DL-1,4-Dimercapto-2,3-dihydroxybutane
• DTT (threitol derivative)
• Reagents, Cleland's
• WR 34678
• rac-Dithiothreitol
• threo-2,3-Dihydroxy-1,4-butanedithiol
• threo-2,3-Dihydroxy-1,4-dithiolbutane
• 2,3-Butanediol,1,4-dimercapto-, (2R,3R)-rel-
• (R,R)-Dithiothreitol; 2,3-Butanediol, 1,4-dimercapto-, (R*,R*)-; Dithiothreitol; DTT;
• 2,3-Butanediol,1,4-dimercapto-, (R*,R*)-
• Dithiotreitol
• 1,4-Dimercaptobutane-2,3-diol
• 1,4-Dithioerythritol
• 1,4-disulfanylbutane-2,3-diol
• 2,3-Butanediol, 1,4-dimercapto-
• 1,4-dimercapto-2,3-butanediol
• Threitol, 1,4-dithio-, DL-
• Cleland's Reagent;DTE
• L-1,4-Dithiothreitol
• L-Dithiothreitol
• 1,4-Bissulf
• 1,4-Dithiothreitol (DTT)
• RNase-free DTT Solution

• MDL： MFCD00004877
• InChIKey： VHJLVAABSRFDPM-UHFFFAOYSA-N
• Inchi： 1S/C4H10O2S2/c5-3(1-7)4(6)2-8/h3-8H,1-2H2
• SMILES： S([H])C([H])([H])C([H])(C([H])(C([H])([H])S[H])O[H])O[H]
• BRN： 1719757

Computed Properties

• Exact Mass: 154.012222g/mol
• Surface Charge: 0
• XLogP3: -0.4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 154.012222g/mol
• Monoisotopic Mass: 154.012222g/mol
• Topological Polar Surface Area: 42.5Ų
• Heavy Atom Count: 8
• Complexity: 52
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• Odor: Characteristic
• Stability Shelf Life: Chemical stability: May decompose on exposure to moist air or water. Stable under recommended storage conditions.
• Temperature: Hazardous decomposition products formed under fire conditions: Carbon oxides, sulfur oxides.
• LogP: -0.43220
• PSA: 118.06000
• Merck: 3376
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Soluble
• Boiling Point: 130°C/2mmHg(lit.)
• Melting Point: 41-44 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Solubility: H2O: 50 mg/mL, clear, colorless
• Color/Form: 1 M in H2O
• Color/Form: White powder
• PH: 4.0-6.0 (20-25℃, 0.1m in H2O)
• Stability/Shelf Life: Stability Stable, but heat sensitive. Incompatible with strong oxidizing agents. Keep frozen at -20 to -10 C.
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.04 g/mL at 20 °C
  1.035 g/mL at 25 °C

DL-dithiothreitol Security Information

• Symbol:
• RTECS：EK1610000
• WGK Germany：3
• Safety Instruction： S26-S37/39
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：3-10-16-23

DL-dithiothreitol Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,2-diols